N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C20H21N3O3/c1-3-23(19(24)14-25-17-11-9-15(2)10-12-17)13-18-21-20(22-26-18)16-7-5-4-6-8-16/h4-12H,3,13-14H2,1-2H3
• InChI Key: XZFULYMZUFVNBI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as EPM-102 or OXA-23 inhibitor, is a novel chemical compound that has gained significant attention in the field of scientific research.

Mechanism of Action

N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide works by binding to the active site of OXA-23 and inhibiting its enzymatic activity. This prevents the bacterium from breaking down β-lactam antibiotics, thereby restoring the efficacy of these drugs against multidrug-resistant strains of Acinetobacter baumannii.
Biochemical and Physiological Effects
N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to be highly effective in vitro against a wide range of multidrug-resistant strains of Acinetobacter baumannii, including those that are resistant to carbapenems, a class of antibiotics that are often considered the last line of defense against these bacteria. In addition, N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has demonstrated low toxicity and high selectivity towards OXA-23, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments include its high potency against multidrug-resistant strains of Acinetobacter baumannii, low toxicity, and high selectivity towards OXA-23. However, the limitations of using N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments include the need for further optimization of its pharmacokinetic and pharmacodynamic properties, as well as the potential for the development of resistance to this compound.

Future Directions

Several future directions for research on N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide include:
1. Further optimization of its pharmacokinetic and pharmacodynamic properties to improve its efficacy and reduce the potential for the development of resistance.
2. Evaluation of its efficacy against other multidrug-resistant bacterial strains, including those that are resistant to other classes of antibiotics.
3. Investigation of its potential for combination therapy with other antibiotics to enhance its activity against multidrug-resistant bacterial strains.
4. Development of new analogs of N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide with improved selectivity and potency towards OXA-23.
5. Exploration of its potential for use in other applications, such as in the treatment of fungal infections or as a diagnostic tool for the detection of OXA-23-producing bacterial strains.
In conclusion, N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a novel chemical compound that has shown great promise in the field of scientific research for its potential therapeutic applications in the treatment of bacterial infections caused by multidrug-resistant strains. Further research is needed to optimize its pharmacokinetic and pharmacodynamic properties, evaluate its efficacy against other bacterial strains, and explore its potential for use in other applications.

Synthesis Methods

The synthesis method of N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the reaction of 4-methylphenol, ethyl chloroacetate, and 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in high yield and purity.

Scientific Research Applications

N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential therapeutic applications in the treatment of bacterial infections caused by multidrug-resistant strains. Specifically, N-ethyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to inhibit the activity of OXA-23, a class D β-lactamase enzyme that is commonly found in Acinetobacter baumannii, a Gram-negative bacterium that is notorious for its ability to acquire resistance to multiple antibiotics.